Cas no 59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion)

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion structure
59015-72-4 structure
Product Name:25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
CAS No:59015-72-4
MF:C32H46O8
MW:558.702850818634
CID:2081631
PubChem ID:101596930
Update Time:2025-04-21

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Chemical and Physical Properties

Names and Identifiers

    • 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
    • 25-acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-diene-3,11,22-trione
    • CKBP002
    • CuB
    • Cucurbitacin
    • cucurbitacin B
    • NSC-49451
    • 2-epi-Cucurbitacin B
    • HY-N12474
    • 59015-72-4
    • 2-Epicucurbitacin B
    • CS-0908994
    • Inchi: 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3
    • InChI Key: IXQKXEUSCPEQRD-UHFFFAOYSA-N
    • SMILES: CC(OC(C=CC(C(C1C2(C(C3C(C(C2)=O)(C)C2CC(C(C(C2=CC3)(C)C)=O)O)(C)CC1O)C)(O)C)=O)(C)C)=O

Computed Properties

  • Exact Mass: 558.31926842Da
  • Monoisotopic Mass: 558.31926842Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 138Ų

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Related Literature

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